Cas no 1592295-27-6 (2-Iodo-1-(2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-Iodo-1-(2-methoxyphenyl)ethan-1-ol
• CAS No: 1592295-27-6
• MF: C₉H₁₁IO₂
• MW: 278.086915254593
• CID: 5695910
• PubChem ID: 114775210
• Update Time: 2025-10-22

2-Iodo-1-(2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1592295-27-6
• EN300-1136789
• 2-Iodo-1-(2-methoxyphenyl)ethan-1-ol
• Benzenemethanol, α-(iodomethyl)-2-methoxy-

• Inchi： 1S/C9H11IO2/c1-12-9-5-3-2-4-7(9)8(11)6-10/h2-5,8,11H,6H2,1H3
• InChI Key： HRPGBWRIBKEYTA-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1OC)O

Computed Properties

• Exact Mass: 277.98038g/mol
• Monoisotopic Mass: 277.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.702±0.06 g/cm3(Predicted)
• Boiling Point: 332.1±42.0 °C(Predicted)
• pka: 13.28±0.20(Predicted)

Additional information on 2-Iodo-1-(2-methoxyphenyl)ethan-1-ol

Recent Advances in the Study of 2-Iodo-1-(2-methoxyphenyl)ethan-1-ol (CAS: 1592295-27-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Iodo-1-(2-methoxyphenyl)ethan-1-ol (CAS: 1592295-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 2-Iodo-1-(2-methoxyphenyl)ethan-1-ol as a versatile intermediate in the synthesis of complex organic molecules. Its unique structural features, including the presence of an iodine atom and a methoxyphenyl group, make it a valuable building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory disorders.

One of the key findings in recent literature is the compound's potential as a precursor in the synthesis of dopamine receptor modulators. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Iodo-1-(2-methoxyphenyl)ethan-1-ol exhibited significant affinity for dopamine D2 receptors, suggesting its potential use in the treatment of Parkinson's disease and schizophrenia. The study also highlighted the compound's favorable pharmacokinetic properties, including good bioavailability and metabolic stability.

In addition to its applications in neuroscience, 2-Iodo-1-(2-methoxyphenyl)ethan-1-ol has been investigated for its anti-inflammatory properties. A recent study in the European Journal of Pharmacology reported that the compound and its derivatives exhibited potent inhibitory effects on the production of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

The synthesis of 2-Iodo-1-(2-methoxyphenyl)ethan-1-ol has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient and scalable production of this compound, with improved yields and purity. A study in Organic Letters described a novel catalytic approach using palladium complexes, which significantly enhanced the efficiency of the iodination step. This development is expected to facilitate further research and application of the compound in drug discovery.

Despite these promising findings, challenges remain in the development of 2-Iodo-1-(2-methoxyphenyl)ethan-1-ol-based therapeutics. Issues such as selectivity, toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique chemical properties and biological activities make it a compelling candidate for further investigation.

In conclusion, 2-Iodo-1-(2-methoxyphenyl)ethan-1-ol (CAS: 1592295-27-6) represents a promising area of research in chemical biology and pharmaceutical science. Its potential applications in neurology and inflammation, coupled with advances in synthetic methodologies, underscore its importance as a tool for drug discovery. Continued research efforts are expected to unlock new therapeutic opportunities and further elucidate its mechanisms of action.